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Compound of Interest

Compound Name: n-Oleoyl serinol

Cat. No.: B1660185 Get Quote

N-Oleoyl Serinol: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical structure,

physicochemical properties, and biological activities of N-Oleoyl serinol. The information is

curated for researchers, scientists, and professionals involved in drug development and related

fields. This document summarizes key quantitative data in structured tables, presents detailed

experimental protocols for relevant biological assays, and visualizes complex signaling

pathways and workflows using Graphviz diagrams.

Chemical Structure and Identity
N-Oleoyl serinol, systematically named (Z)-N-(1,3-dihydroxypropan-2-yl)octadec-9-enamide,

is a synthetic analog of ceramide. It belongs to the class of N-acyl amides, which are

characterized by a fatty acyl group linked to a primary amine via an amide bond. The oleoyl

moiety is derived from oleic acid, a monounsaturated omega-9 fatty acid, and is attached to a

serinol backbone.

Synonyms: Oleoyl Serinol, N-Oleoylserinol, (9Z)-N-(1,3-Dihydroxy-2-propanyl)-9-

octadecenamide, S-18[1][2]
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Physicochemical Properties
A summary of the known physicochemical properties of N-Oleoyl serinol is presented in the

table below. While some data points are from experimental measurements, others are

computed predictions and should be considered as such.

Property Value Source

Molecular Formula C₂₁H₄₁NO₃ [1][2][3]

Molecular Weight 355.6 g/mol

IUPAC Name
(Z)-N-(1,3-dihydroxypropan-2-

yl)octadec-9-enamide

CAS Number 72809-08-6

Melting Point 98 - 101 °C

Boiling Point

Not explicitly available for N-

Oleoyl serinol. The related

compound N-Oleoyl-L-serine

has a predicted boiling point of

571.9 ± 50.0 °C at 760 mmHg.

pKa Not explicitly available.

LogP (computed) 5.7

Topological Polar Surface Area

(computed)
69.6 Å²

Solubility

DMF: >30 mg/mLDMSO: >15

mg/mLEthanol: >30

mg/mLPBS (pH 7.2): >290

µg/mL

Spectroscopic Data
The chemical structure of N-Oleoyl serinol has been confirmed by various spectroscopic

methods.
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Spectroscopy Data Source

Mass Spectrometry M+H: 356.3

Nuclear Magnetic Resonance

(NMR)
Conforms to structure.

Infrared (IR) Spectroscopy Conforms to structure.

Note: Detailed spectral data such as specific chemical shifts (¹H-NMR, ¹³C-NMR), IR absorption

frequencies, and mass fragmentation patterns are not readily available in the public domain

and would typically be found in proprietary analytical reports.

Biological Activities and Signaling Pathways
N-Oleoyl serinol has been identified as a bioactive lipid with significant effects on cellular

processes, particularly in the context of bone metabolism.

Role in Bone Remodeling
N-Oleoyl serinol is recognized as a regulator of bone remodeling, a dynamic process involving

the balanced activity of bone-forming osteoblasts and bone-resorbing osteoclasts. It has been

shown to stimulate osteoblast proliferation and mitigate osteoclast numbers.

Signaling in Osteoblasts
In osteoblastic cells, N-Oleoyl serinol triggers a signaling cascade that involves a Gi-protein-

coupled receptor and the subsequent phosphorylation of Extracellular signal-regulated kinases

1 and 2 (ERK1/2). This pathway is crucial for its mitogenic effects on these bone-forming cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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